Cas no 645388-72-3 (Proline, 5-oxo-, compd. with 1-hexadecanamine (1:1))

• Product Name: Proline, 5-oxo-, compd. with 1-hexadecanamine (1:1)
• CAS No: 645388-72-3
• MF: C₂₁H₄₂N₂O₃
• MW: 370.569786548615
• CID: 423180
• PubChem ID: 71379723
• Update Time: 2025-04-19

Proline, 5-oxo-, compd. with 1-hexadecanamine (1:1) Chemical and Physical Properties

Names and Identifiers

• Proline, 5-oxo-, compd. with 1-hexadecanamine (1:1)
• hexadecan-1-amine,(2S)-5-oxopyrrolidine-2-carboxylic acid
• 645388-72-3
• 5-Oxo-L-proline--hexadecan-1-amine (1/1)
• DTXSID70802270
• hexadecan-1-amine;(2S)-5-oxopyrrolidine-2-carboxylic acid

• Inchi： 1S/C16H35N.C5H7NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17;7-4-2-1-3(6-4)5(8)9/h2-17H2,1H3;3H,1-2H2,(H,6,7)(H,8,9)/t;3-/m.0/s1
• InChI Key： BWUAZQHFPVLYDV-HVDRVSQOSA-N
• SMILES： O=C1CC[C@@H](C(=O)O)N1.NCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 370.31976
• Monoisotopic Mass: 370.31954321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.42